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An In-depth Technical Guide to the Dielectric Constant of Urethane Acrylate Composites

For Researchers, Scientists, and Drug Development Professionals

Introduction
Urethane acrylates (UAs) are a versatile class of thermosetting polymers that are widely

utilized in coatings, adhesives, and increasingly in advanced applications such as dielectric

materials for electronic components and specialized medical devices. Their popularity stems

from a unique combination of properties including excellent flexibility, good chemical resistance,

and rapid curing kinetics, typically initiated by ultraviolet (UV) light. The dielectric properties of

urethane acrylate composites are of particular interest as they can be tailored to meet the

specific requirements of various applications, from insulators with low dielectric constants to

materials for high-frequency applications or energy storage.

The dielectric constant (κ), or relative permittivity, of a material is a measure of its ability to

store electrical energy in an electric field. For urethane acrylate composites, this property is

not intrinsic but is highly dependent on the formulation of the resin and the nature and

concentration of incorporated fillers. By judiciously selecting the constituent components—the

urethane acrylate oligomer, reactive diluents, and functional fillers—it is possible to engineer

composites with a wide range of dielectric constants.

This technical guide provides a comprehensive overview of the dielectric properties of

urethane acrylate composites. It is intended for researchers, scientists, and drug development
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professionals who are interested in understanding, developing, and utilizing these materials.

The guide summarizes key quantitative data from the literature, details the experimental

protocols for measuring the dielectric constant, and provides visualizations of the underlying

chemical structures and experimental workflows.

Factors Influencing the Dielectric Constant of
Urethane Acrylate Composites
The dielectric constant of a urethane acrylate composite is a multi-faceted property influenced

by several factors at the molecular and macroscopic levels. Understanding these factors is

crucial for designing materials with tailored dielectric performance.

Urethane Acrylate Oligomer Structure
The backbone of the urethane acrylate resin is the oligomer, which is typically synthesized

from a polyol, a diisocyanate, and an acrylate end-cap. The chemical nature of these

precursors significantly impacts the dielectric constant of the cured polymer matrix.

Polyol: The choice of polyol (e.g., polyester, polyether, polycarbonate) influences the polarity

and flexibility of the polymer chains. More polar polyols can lead to a higher dielectric

constant.

Diisocyanate: Aliphatic or aromatic diisocyanates can be used. Aromatic diisocyanates

generally impart greater rigidity and polarity, which can increase the dielectric constant.

Acrylate End-Cap: The acrylate groups provide the sites for UV-initiated cross-linking. The

density of these groups can affect the cross-link density of the final polymer, which in turn

influences chain mobility and the dielectric response.

Reactive Diluents
Reactive diluents are low-viscosity monomers that are added to the formulation to reduce

viscosity for processing and to participate in the polymerization reaction. The polarity of the

reactive diluent can influence the overall dielectric constant of the cured composite.

Fillers
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The incorporation of fillers is the most common and effective strategy to significantly modify the

dielectric constant of urethane acrylate composites. The type, concentration, size, and shape

of the filler particles all play a critical role.

High-k Ceramic Fillers: Materials like barium titanate (BaTiO₃) and titanium dioxide (TiO₂)

have high intrinsic dielectric constants and are used to increase the overall dielectric

constant of the composite.

Conductive Fillers: Fillers such as carbon nanotubes (CNTs), silver nanoparticles (AgNPs),

and conductive polymers (e.g., polypyrrole) can dramatically increase the dielectric constant,

especially near the percolation threshold. However, they can also increase the dielectric loss.

Insulating Fillers: Fillers like silica (SiO₂) are often used to lower the dielectric constant for

insulation applications.

Frequency and Temperature
The dielectric constant of urethane acrylate composites is not a static value but is dependent

on the frequency of the applied electric field and the operating temperature. Generally, the

dielectric constant decreases with increasing frequency. The effect of temperature is more

complex and can depend on the specific relaxation processes within the polymer matrix and at

the filler-polymer interface.[1]

Quantitative Data on the Dielectric Constant of
Urethane Acrylate Composites
The following tables summarize the quantitative data on the dielectric constant of various

urethane acrylate composites found in the literature. These tables provide a comparative

overview of the effects of different fillers and compositions.
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Urethane
Acrylate
Composite
System

Filler
Concentration
(wt%)

Frequency
(kHz)

Dielectric
Constant (κ)

Reference(s)

Polyurethane

Acrylate (PUA) -

neat

0 1 4.2 [2]

PUA

copolymerized

with Methyl

Methacrylate

(MMA)

15% MMA 1 7.4 [2]

PUA with Indium

Tin Oxide (ITO)
25 Not Specified 33 [3]

PUA with

Polypyrrole

(PPy)

15 0.00001 41,259 [4]

Polyurethane

with Magnesium

Silicate

20 Not Specified
Varies with

frequency
[2]

Polyacrylate with

Zinc Oxide (ZnO)
10 Not Specified 13.9 [5]

Table 1: Dielectric Constant of Various Urethane Acrylate Composite Systems
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Filler Type
Polymer
Matrix

Filler
Concentrati
on

Frequency
Dielectric
Constant
(κ)

Reference(s
)

Barium

Titanate

(BaTiO₃)

Cyanoresin 51 vol% 1 kHz 133 [6]

Barium

Titanate

(BaTiO₃)

P(VDF-HFP) 5 wt% 1 MHz 522 [7]

Titanium

Dioxide

(TiO₂)

Polyurethane Not Specified Not Specified
Increased

with filler
[8][9]

Carbon

Nanotubes

(CNTs)

Thermoplasti

c

Polyurethane

(TPU)

0.6 wt% (with

0.5 wt%

MXene)

1 kHz 26.11 [10]

Silver

Nanoparticles

(AgNPs)

Poly(vinyliden

e fluoride-

hexafluoropro

pylene)

0.15 wt% Not Specified 13 [11]

Table 2: Dielectric Constant of Polymer Composites with Fillers Relevant to Urethane Acrylate
Systems

Experimental Protocols
The accurate measurement of the dielectric constant is essential for the characterization and

development of urethane acrylate composites. The most widely accepted standard for this

measurement is ASTM D150.

Sample Preparation for Dielectric Measurement
Composite Formulation: Prepare the urethane acrylate resin by mixing the oligomer,

reactive diluent(s), photoinitiator, and the desired filler at the specified concentration. Ensure
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a homogeneous dispersion of the filler, which may require techniques such as mechanical

stirring, ultrasonication, or three-roll milling.

Curing: Cast the liquid resin into a mold of a specific geometry, typically a flat, circular disk.

The dimensions are critical for accurate measurements; a common sample size is 25 mm in

diameter and 3 mm in thickness.[12] Cure the sample using a UV light source with a defined

wavelength and intensity for a sufficient duration to ensure complete polymerization.

Post-Curing: In some cases, a post-curing step at an elevated temperature may be

necessary to complete the reaction and relieve any internal stresses.

Electrode Application: Apply conductive electrodes to both flat surfaces of the cured disk.

Common electrode materials include silver paint, evaporated gold, or aluminum foil. The

electrodes should be smaller than the sample diameter to avoid edge effects.

Dielectric Constant Measurement (Based on ASTM
D150)
The ASTM D150 standard test method covers the determination of relative permittivity

(dielectric constant), dissipation factor, and related properties of solid electrical insulating

materials over a range of frequencies.[12][13][14][15][16]

Instrumentation: A capacitance bridge, LCR meter, or an impedance analyzer is used to

measure the capacitance and dissipation factor of the sample.

Test Fixture: The sample is placed in a test fixture consisting of two parallel plate electrodes.

The fixture should be designed to ensure good contact between the electrodes and the

sample and to minimize stray capacitance.

Measurement Procedure: a. Measure the thickness of the specimen. b. Place the specimen

between the electrodes of the test fixture. c. Measure the capacitance (C) and dissipation

factor (D) of the specimen at the desired frequency or over a range of frequencies. The

typical frequency range for this test is between 10 Hz and 2 MHz.[12][14] d. Remove the

specimen and measure the capacitance of the empty test fixture (air capacitance, C₀).

Calculation of Dielectric Constant: The dielectric constant (κ) is calculated using the following

formula: κ = C / C₀
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Visualizations
Synthesis of a Urethane Acrylate Oligomer
The following diagram illustrates a typical two-step synthesis process for a urethane acrylate
oligomer, which forms the matrix of the composite.

Urethane Acrylate Oligomer Synthesis

Polyol
(e.g., Polyester, Polyether)

Isocyanate-Terminated
Prepolymer

Step 1:
Prepolymer Formation

Diisocyanate
(e.g., IPDI, TDI)

Hydroxy-functional Acrylate
(e.g., HEA, HEMA)

Urethane Acrylate
OligomerStep 2:

End-capping

Click to download full resolution via product page

Caption: A schematic of the two-step synthesis of a urethane acrylate oligomer.

Factors Influencing the Dielectric Constant of Urethane
Acrylate Composites
This diagram illustrates the logical relationship between the components of a urethane
acrylate composite and its final dielectric properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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